Cas no 5587-78-0 (4-Hydroxy-3,4-diphenylcyclopent-2-en-1-one)
4-Hydroxy-3,4-diphenylcyclopent-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 4-hydroxy-3,4-diphenylcyclopent-2-en-1-one
- 4-HYDROXY-3,4-DIPHENYL-CYCLOPENT-2-ENONE
- 3,4-diphenyl-4-hydroxy-2-cyclopentene-1-one
- 3,4-diphenyl-4-hydroxycyclopent-2-en-1-one
- 3,4-diphenyl-4-hydroxy-cyclopent-2-enone
- 4-Hydroxy-3,4-diphenyl-2-cyclopenten-1-on
- 4-hydroxy-3,4-diphenyl-2-cyclopenten-1-one
- 4-hydroxy-3,4-diphenylcyclopent-2-enone
- AKOS000122520
- NSC-18946
- NSC18946
- Oprea1_284215
- SR-01000028574
- Enamine_001000
- 5587-78-0
- EN300-03967
- DTXSID80280863
- 3,4-Diphenyl-4-hydroxy-2-cyclopenten-1-one
- SR-01000028574-1
- HMS2501K07
- G54549
- SMR000065770
- AH-034/01361007
- MLS000054967
- STL303755
- AKOS016042511
- CHEMBL1402250
- HMS1396N10
- Z56785558
- 4-Hydroxy-3,4-diphenylcyclopent-2-en-1-one
-
- MDL: MFCD00134790
- Inchi: 1S/C17H14O2/c18-15-11-16(13-7-3-1-4-8-13)17(19,12-15)14-9-5-2-6-10-14/h1-11,19H,12H2
- InChI Key: UYKCAQGCJCECGZ-UHFFFAOYSA-N
- SMILES: OC1(C2C=CC=CC=2)C(C2C=CC=CC=2)=CC(C1)=O
Computed Properties
- Exact Mass: 250.09900
- Monoisotopic Mass: 250.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.30000
- LogP: 2.93060
4-Hydroxy-3,4-diphenylcyclopent-2-en-1-one Customs Data
- HS CODE:2914400090
- Customs Data:
China Customs Code:
2914400090Overview:
2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
4-Hydroxy-3,4-diphenylcyclopent-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B444520-25mg |
4-Hydroxy-3,4-diphenylcyclopent-2-en-1-one |
5587-78-0 | 25mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B444520-50mg |
4-Hydroxy-3,4-diphenylcyclopent-2-en-1-one |
5587-78-0 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B444520-250mg |
4-Hydroxy-3,4-diphenylcyclopent-2-en-1-one |
5587-78-0 | 250mg |
$ 365.00 | 2022-06-07 | ||
| 1PlusChem | 1P00DIVO-50mg |
4-HYDROXY-3,4-DIPHENYL-CYCLOPENT-2-ENONE |
5587-78-0 | 90% | 50mg |
$188.00 | 2024-04-29 | |
| 1PlusChem | 1P00DIVO-100mg |
4-HYDROXY-3,4-DIPHENYL-CYCLOPENT-2-ENONE |
5587-78-0 | 90% | 100mg |
$251.00 | 2024-04-29 | |
| 1PlusChem | 1P00DIVO-250mg |
4-HYDROXY-3,4-DIPHENYL-CYCLOPENT-2-ENONE |
5587-78-0 | 90% | 250mg |
$332.00 | 2024-04-29 | |
| 1PlusChem | 1P00DIVO-500mg |
4-HYDROXY-3,4-DIPHENYL-CYCLOPENT-2-ENONE |
5587-78-0 | 90% | 500mg |
$502.00 | 2024-04-29 | |
| 1PlusChem | 1P00DIVO-1g |
4-HYDROXY-3,4-DIPHENYL-CYCLOPENT-2-ENONE |
5587-78-0 | 90% | 1g |
$626.00 | 2024-04-29 | |
| 1PlusChem | 1P00DIVO-2.5g |
4-HYDROXY-3,4-DIPHENYL-CYCLOPENT-2-ENONE |
5587-78-0 | 90% | 2.5g |
$924.00 | 2023-12-16 | |
| 1PlusChem | 1P00DIVO-5g |
4-HYDROXY-3,4-DIPHENYL-CYCLOPENT-2-ENONE |
5587-78-0 | 90% | 5g |
$1417.00 | 2023-12-16 |
4-Hydroxy-3,4-diphenylcyclopent-2-en-1-one Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 4-Hydroxy-3,4-diphenylcyclopent-2-en-1-one
4-Hydroxy-3,4-diphenylcyclopent-2-en-1-one (CAS No. 5587-78-0): A Comprehensive Overview
4-Hydroxy-3,4-diphenylcyclopent-2-en-1-one, identified by its Chemical Abstracts Service number (CAS No. 5587-78-0), is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This triterpenoid derivative exhibits a unique structural framework characterized by a cyclopentenone core substituted with two phenyl groups and a hydroxyl group at the 4-position. The compound's molecular structure, featuring conjugated double bonds and functional groups, makes it a versatile intermediate in synthetic chemistry and a potential candidate for various biological applications.
The4-hydroxy-3,4-diphenylcyclopent-2-en-1-onestructure is reminiscent of natural products found in plants and fungi, suggesting possible pharmacological relevance. Recent studies have highlighted its role as a precursor in the synthesis of more complex molecules, including those with anti-inflammatory and antioxidant properties. The presence of thehydroxylgroup and aromaticphenylrings enhances its reactivity, making it a valuable building block in medicinal chemistry.
In the realm of synthetic organic chemistry, 4-Hydroxy-3,4-diphenylcyclopent-2-en-1-one has been employed in the development of novel heterocyclic compounds. Researchers have leveraged its cyclopentenone scaffold to design molecules with enhanced binding affinity to biological targets. For instance, modifications to thehydroxylgroup or the aromaticphenylsubstituents have led to derivatives with improved pharmacokinetic profiles. These advancements underscore the compound's importance as a scaffold for drug discovery.
The compound's biological activity has been explored in several preclinical studies. Notably, derivatives of 4-Hydroxy-3,4-diphenylcyclopent-2-en-1-one have shown promise in modulating inflammatory pathways by interacting with enzymes such as lipoxygenase and cyclooxygenase. Thehydroxylgroup plays a crucial role in these interactions, facilitating hydrogen bonding and hydrophobic interactions with target proteins. Such findings position 4-Hydroxy-3,4-diphenylcyclopent-2-en-1-one as a key intermediate in the synthesis of potential therapeutic agents.
In addition to its pharmacological applications, 4-Hydroxy-3,4-diphenylcyclopent-2-en-1-one has found utility in materials science. Its rigid aromatic structure and conjugated system make it suitable for applications in organic electronics and photovoltaic devices. Researchers have investigated its use as a building block for organic semiconductors, where its electron-deficient nature contributes to charge transport properties. This dual functionality—pharmaceutical relevance and material science applicability—underscores the compound's versatility.
The synthesis of 4-Hydroxy-3,4-diphenylcyclopent-2-en-1-one involves multi-step organic reactions that highlight its synthetic challenge and elegance. One common approach involves the cyclization of diphenylcyclopropanone derivatives under acidic conditions, followed by hydroxylation to introduce thehydroxylgroup. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These innovations are critical for large-scale production and industrial applications.
The chemical reactivity of 4-Hydroxy-3,4-diphenylcyclopent-2-en-1-one is further enhanced by its ability to undergo various transformations, including oxidation, reduction, and coupling reactions. These reactions allow for the introduction of additional functional groups or modifications at specific positions on the molecule. Such flexibility is invaluable in drug design, where precise control over molecular structure is essential for achieving desired biological effects.
In conclusion,4-Hydroxy-3,4-diphenylcyclopent-2-en-1-one (CAS No. 5587-78-0) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it a valuable intermediate in pharmaceutical synthesis and a promising candidate for therapeutic development. Furthermore, its utility in materials science highlights its versatility beyond traditional medicinal chemistry applications. As research continues to uncover new synthetic methods and biological activities,4-Hydroxy-3,4-diphenylcyclopent-2-en-1-one is poised to remain at the forefront of scientific innovation.
5587-78-0 (4-Hydroxy-3,4-diphenylcyclopent-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)